Cas no 161660-94-2 ((1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid)

(1R,3S)-3-{[(tert-Butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid is a chiral cyclopentane derivative featuring both a Boc-protected amino group and a carboxylic acid functionality. This compound is valuable in organic synthesis and pharmaceutical research due to its stereospecific configuration, which enables precise control over enantioselective reactions. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it suitable for stepwise peptide and small-molecule synthesis. The carboxylic acid moiety offers further derivatization potential, facilitating its use as a building block for complex molecular architectures. Its well-defined stereochemistry and bifunctional nature make it particularly useful in medicinal chemistry for the development of bioactive compounds.

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid structure

161660-94-2 structure

Product Name:(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid

CAS No:161660-94-2

MF:C₁₁H₁₉NO₄

MW:229.27286362648

MDL:MFCD01320858

CID:65604

PubChem ID:1512526

Update Time:2025-10-22

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1R,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid
- (1R,3S)-(-)-3-(Boc-amino)cyclopentanecarboxylic acid
- (-)-(1R,3S)-N-Boc-3-Aminocyclopentanecarboxylic acid
- (1R,3S)-3-[(tert-Butoxycarbonyl)amino]cyclopentanecarboxylic Acid
- (1R,3S)-Boc-3-aminocyclopentane-1 carboxylic acid
- (1S,3R)-N-BOC-1-Aminocyclopentane-3-carboxylic acid
- BOC-(1R,3S)-3-Aminocyclopentane carboxylic acid
- (+)-(1S,3R)-N-BOC-3-AMINOCYCLOPENTANECARBOXYLIC ACID
- (-)-(1R,3S)-N-Boc-b-homocycloleucine
- (+)-(1S,3R)-N-BOC-BETA-HOMOCYCLOLEUCINE
- (-)-(1R,3S)-N-BOC-BETA-HOMOCYCLOLEUCINE
- (1S,3R)-(+)-3-(BOC-AMINO)CYCLOPENTANECARBOXYLIC ACID
- CIS-3-(BOC-AMINO)CYCLOPENTANE-1-CARBOXYLIC ACID
- (1R,3S)-3-(tert-butoxycarbonylamino)cyclopentanecarboxylic acid
- cis-3-(Boc-amino)cyclopentanecarboxylic Acid
- (1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid
- (1R,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid
- (1R,3S)-Boc-3-aminocyclopentane-1-ca
- (1R,3S)-N-Boc-3-Aminocyclopentanecarboxylic Acid
- (1R,3S)-3-Boc-amino-cyclopentanecarboxylic acid
- MFCD01320858
- DTXSID70936569
- (1R,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylicacid
- (1R,3S)-3-tert-butoxycarbonylamino-cyclopentanecarboxylic acid
- (1R,3S)-3-((tert-butoxycarbonyl)amino)cyclopentane-1-carboxylic acid
- (1R,3S)-3-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)cyclopentanecarboxylic acid
- 161660-94-2
- AC-7961
- CS-W004812
- MFCD09992879
- EN300-1589930
- (-)-(1s,3r)-n-boc-aminocyclopentane-3-carboxylic acid
- (-)-(1R,3S)-N-Boc-3-aminocyclopentane carboxylic acid
- AKOS016344288
- DS-14793
- SCHEMBL540505
- (1R,3S)-3-t-Butoxycarbonylaminocyclopentanecarboxylic acid
- (1R,3S)-3-(Boc-amino)cyclopentane-1-carboxylic acid
- cis-3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylic acid
- Boc-cis-NH(3)cPen-OH
- (1R,3S)-N-Boc-1-Aminocyclopentane-3-carboxylic acid
- A1-52905
- RNJQBGXOSAQQDG-SFYZADRCSA-N
- BB 0260212
- MFCD01320857
- (-)-(1s, 3r)-n-boc-aminocyclopentane-3-carboxylic acid
- PD019190
- 410090-37-8
- cis-3-(N-tert-Butoxycarbonylamino)cyclopentanecarboxylic acid
- J-500347
- (1R,3S)-n-boc-3-aminocyclopentane-1-carboxylic acid
- cis-3-(tert-Butoxycarbonylamino)cyclopentanecarboxylic acid
- (1R,3S)-3-(t-butoxycarbonylamino)cyclopentanecarboxylic acid
- cis(1R,3S)-3-((tert-butoxycarbonyl)amino) cyclopentanecarboxylic acid
- Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,3S)-
- (1R,3S)-3-(BOC-amino)cyclopentanecarboxylic acid
- (1R,3S)-3-[(tert-butoxycarbonyl)amino]cyclopentane-1-carboxylic acid
- MDL： MFCD01320858
- Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-5-4-7(6-8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m1/s1
- InChI Key： RNJQBGXOSAQQDG-SFYZADRCSA-N
- SMILES： O(C(C)(C)C)C(N[C@H]1CC[C@@H](C(=O)O)C1)=O

Computed Properties

Exact Mass: 229.13100
Monoisotopic Mass: 229.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 2
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: White powder
Density: 1.1482 (rough estimate)
Melting Point: 96.1 °C
Boiling Point: 382.5℃ at 760 mmHg
Flash Point: 185.1℃
Refractive Index: 1.4490 (estimate)
PSA: 75.63000
LogP: 2.15530
Solubility: Soluble in water

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Security Information

WGK Germany：3
Safety Instruction： S22
Hazardous Material Identification：
Safety Term：S24/25
HazardClass：IRRITANT

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM104720-10g	(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid	161660-94-2	97%	10g	$242	2021-08-06
Chemenu	CM104720-25g	(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid	161660-94-2	97%	25g	$484	2021-08-06
Apollo Scientific	OR14679-1g	(1R,3S)-(+)-3-Aminocyclopentane-1-carboxylic acid, N-BOC protected	161660-94-2	95+%	1g	£150.00	2025-03-21
Apollo Scientific	OR14679-5g	(1R,3S)-(+)-3-Aminocyclopentane-1-carboxylic acid, N-BOC protected	161660-94-2	95+%	5g	£81.00	2025-02-19
AAPPTec	-1g	(-)-(1R,3S)-N-Boc-3-Aminocyclpentanecarboxylic acid	161660-94-2		1g	$215.00	2022-02-22
AAPPTec	-5g	(-)-(1R,3S)-N-Boc-3-Aminocyclpentanecarboxylic acid	161660-94-2		5g	$885.00	2022-02-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R71010-250mg	(1R,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid	161660-94-2		250mg	¥156.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R71010-1g	(1R,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid	161660-94-2		1g	¥276.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R71010-5g	(1R,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid	161660-94-2		5g	¥986.0	2021-09-04
abcr	AB165736-1 g	(-)-(1R,3S)-N-Boc-3-Aminocyclopentanecarboxylic acid; .	161660-94-2		1 g	€85.50	2023-07-20

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Cas no 161660-94-2 ((1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid)

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Security Information

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Pricemore >>

(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid Related Literature

161660-94-2 ((1R,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid) Related Products